3-Fluoropiperidin-4-ol

• IUPAC Name: 3-fluoropiperidin-4-ol
• InChI: InChI=1S/C5H10FNO/c6-4-3-7-2-1-5(4)8/h4-5,7-8H,1-3H2
• InChI Key: BZSUXEBLJMWFSV-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC(C1O)F
• Molecular Formula: C5H10FNO
• DSSTOX Substance ID: DTXSID401314430
• Molecular Weight: 119.14 g/mol
• CAS RN: 373604-29-6

Description

3-Fluoropiperidin-4-ol is a compound with the molecular weight of 155.6. It is a hydrochloride salt with the IUPAC name 3-fluoro-4-piperidinol hydrochloride. It is typically stored at room temperature and is available in powder form.

Synthesis Analysis

The first enantioselective route to both enantiomers of cis-1-Boc-3-fluoropiperidin-4-ol, a highly prized building block for medicinal chemistry, has been reported. An enantioselective fluorination is employed, taking advantage of the methodology reported by MacMillan, which uses a modified cinchona alkaloid catalyst. In studying the fluorination reaction, it has been shown that the catalyst can be replaced by commercially available primary amines, including α-methylbenzylamine, with similar levels of enantioselectivity.

Molecular Structure Analysis

The empirical formula of 3-Fluoropiperidin-4-ol is C5H10FNO. The crystal system is monoclinic with cell dimensions a=7.76739(4)Å, b=8.7343(5)Å, c=8.4835(4)Å, α=90.00°, β=98.013(3)°, γ=90.00°.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 3-Fluoropiperidin-4-ol include an enantioselective fluorination. This fluorination takes advantage of a method reported by MacMillan, which uses a modified cinchona alkaloid catalyst.

Physical And Chemical Properties Analysis

3-Fluoropiperidin-4-ol is a hydrochloride salt with a molecular weight of 155.6. It is typically stored at room temperature and is available in powder form.

Scientific Research Applications

• Enantioselective Synthesis for Medicinal Chemistry : Shaw et al. (2013) developed the first enantioselective route to both enantiomers of cis-1-Boc-3-fluoropiperidin-4-ol, a valuable building block in medicinal chemistry. This process utilized an enantioselective fluorination method and achieved high levels of enantioselectivity, making it a significant contribution to the field of medicinal chemistry (Shaw et al., 2013).

• Development of Radiotracers for PET Imaging : Koudih et al. (2012) investigated the radiofluorination of 1,4-disubstituted 3-[(18)F]fluoropiperidines, aiming to develop novel radiotracers for positron emission tomography (PET). Their work highlights the use of 3-fluoropiperidine as a key component in the pharmacomodulation of piperidine-containing compounds, and its application in the imaging of NR2B NMDA receptors (Koudih et al., 2012).

• Synthesis of Fluorinated Azaheterocycles : Verniest et al. (2010) described an efficient synthesis of 4-aminomethyl-4-fluoropiperidines and 3-aminomethyl-3-fluoropyrrolidines, emphasizing the significance of these fluorinated azaheterocycles as bifunctional building blocks in the development of fluorinated pharmaceutical compounds (Verniest et al., 2010).

• Application in Synthesis of Cathepsin S Inhibitors : Wiener et al. (2010) discovered that 4-fluoropiperidine is an effective binding element in the P3 region for the synthesis of cathepsin S inhibitors, a class of tetrahydropyrido-pyrazole thioether amines. This study underscores the role of 3-Fluoropiperidin-4-ol derivatives in developing potent pharmaceutical agents (Wiener et al., 2010).

Safety and Hazards

The safety information available indicates that 3-Fluoropiperidin-4-ol is a compound that requires caution during handling. The signal word associated with this compound is “Warning” and it comes with precautionary statements.